Cas no 388573-29-3 (Methanone, bis[2-(methylthio)-4-pyrimidinyl]-)

• Product Name: Methanone, bis[2-(methylthio)-4-pyrimidinyl]-
• CAS No: 388573-29-3
• MF: C₁₁H₁₀N₄OS₂
• MW: 278.353298664093
• CID: 1492959
• Update Time: 2024-08-24

Methanone, bis[2-(methylthio)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis[2-(methylthio)-4-pyrimidinyl]-

• Inchi： 1S/C11H10N4OS2/c1-17-10-12-5-3-7(14-10)9(16)8-4-6-13-11(15-8)18-2/h3-6H,1-2H3
• InChI Key： JTVKVFLQEYTZHW-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(SC)N=1)(C1C=CN=C(SC)N=1)=O

Computed Properties

• Exact Mass: 278.0298

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 106-107 °C
• Boiling Point: 489.2±20.0 °C(Predicted)
• PSA: 68.63
• pka: -3.10±0.20(Predicted)